2-(1,2,4-Oxadiazol-3-yl)piperidine hydrochloride
Overview
Description
The compound “2-(1,2,4-Oxadiazol-3-yl)piperidine hydrochloride” is a chemical compound that contains a 1,2,4-oxadiazole ring, which is a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring . The compound also contains a piperidine ring, which is a six-membered ring containing one nitrogen atom .
Synthesis Analysis
The synthesis of 2-(1,2,4-Oxadiazol-3-yl)piperidine hydrochloride involves several steps, including the formation of the 1,2,4-oxadiazole ring and the piperidine ring . The yield of the synthesis process is reported to be 92%, and the melting point of the compound is between 115–117 °C .Molecular Structure Analysis
The molecular structure of 2-(1,2,4-Oxadiazol-3-yl)piperidine hydrochloride can be analyzed using various spectroscopic techniques. For example, Fourier-transform infrared spectroscopy (FT-IR) can be used to identify the functional groups present in the compound. The FT-IR spectrum of the compound shows peaks corresponding to NH2, NH, and C=O functional groups . Nuclear magnetic resonance spectroscopy (NMR) can be used to determine the structure of the compound. The 1H NMR spectrum of the compound shows signals corresponding to the hydrogen atoms attached to the nitrogen and carbon atoms in the compound .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-(1,2,4-Oxadiazol-3-yl)piperidine hydrochloride can be determined using various analytical techniques. For example, the compound’s melting point can be determined using differential scanning calorimetry, and its solubility can be determined using solubility tests . The compound’s molecular weight is 189.64 g/mol .Scientific Research Applications
Antimalarial Activity
The 1,2,4-oxadiazole derivatives have been shown to exhibit significant activity against Plasmodium falciparum strains, which suggests that “2-(1,2,4-Oxadiazol-3-yl)piperidine hydrochloride” could potentially be explored for antimalarial drugs. This application is particularly relevant given the ongoing need for new antimalarial agents due to drug resistance issues .
Cancer Research
These compounds have also been evaluated for their anticancer properties. The MTT assay, which measures the activity of mitochondrial enzymes in living cells, has been used to quantify the effectiveness of these compounds in inhibiting cancer cell growth .
Synthetic Methodology Advancements
The application of Microwave-Induced Synthesis (MWI) with 1,2,4-oxadiazole derivatives has demonstrated several advantages over classical synthetic strategies. This includes shorter reaction times, higher yields, and simpler purification processes. This suggests that “2-(1,2,4-Oxadiazol-3-yl)piperidine hydrochloride” could be synthesized more efficiently using MWI techniques .
Pharmaceutical Development
Given the biological activities demonstrated by oxadiazole derivatives, there is potential for “2-(1,2,4-Oxadiazol-3-yl)piperidine hydrochloride” to be used in the development of new pharmaceuticals. Sigma-Aldrich lists this compound for research purposes, indicating its relevance in scientific studies .
Material Science
American Elements provides information on bulk quantities and research quantities of “2-(1,2,4-Oxadiazol-3-yl)piperidine hydrochloride”, suggesting its use in material science research and development .
Chemical Synthesis
There is also potential application in chemical synthesis processes. For example, oxadiazole derivatives have been used in the synthesis of various analogues and esters which are important intermediates in chemical manufacturing .
properties
IUPAC Name |
3-piperidin-2-yl-1,2,4-oxadiazole;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3O.ClH/c1-2-4-8-6(3-1)7-9-5-11-10-7;/h5-6,8H,1-4H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKKXNVYIELGLRW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)C2=NOC=N2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,2,4-Oxadiazol-3-yl)piperidine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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